![molecular formula C6H15NO2 B3393664 1-[(2-Hydroxyethyl)amino]-2-methylpropan-2-ol CAS No. 39216-89-2](/img/structure/B3393664.png)
1-[(2-Hydroxyethyl)amino]-2-methylpropan-2-ol
Cat. No. B3393664
M. Wt: 133.19 g/mol
InChI Key: JBUUOYGLGCTQAG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Cl:1][CH2:2][C:3]([CH3:4])([OH:5])[CH3:6].[NH2:7][CH2:8][CH2:9][OH:10]>>[CH2:2]([C:3]([CH3:4])([OH:5])[CH3:6])[NH:7][CH2:8][CH2:9][OH:10]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)(O)CCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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NCCO
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(C)(O)CNCCO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
